Cas no 15463-09-9 (4-Methylquinolin-7-ol)

• Product Name: 4-Methylquinolin-7-ol
• CAS No: 15463-09-9
• MF: C₁₀H₉NO
• MW: 159.184562444687
• MDL: MFCD06245596
• CID: 1094878
• PubChem ID: 135491854
• Update Time: 2025-05-25

4-Methylquinolin-7-ol Chemical and Physical Properties

Names and Identifiers

• 4-Methylquinolin-7-ol
• 7-hydroxy-4-methylquinoline
• 4-methyl-7-hydroxyquinoline
• AK149937
• 4-methyl-1H-quinolin-7-one
• 4-Methylquinoline-7-ol
• 7-hydroxy4-methylquinoline
• 7-Quinolinol, 4-methyl-
• GXFFWHIKMRPHIV-UHFFFAOYSA-N
• FCH1150588
• AX8287162
• ST24043933
• AKOS022189486
• C72923
• CS-0153388
• SCHEMBL4378078
• 15463-09-9
• SB67937
• DB-296771
• DS-9237

• MDL： MFCD06245596
• Inchi： 1S/C10H9NO/c1-7-4-5-11-10-6-8(12)2-3-9(7)10/h2-6,12H,1H3
• InChI Key： GXFFWHIKMRPHIV-UHFFFAOYSA-N
• SMILES： OC1C=CC2C(C=1)=NC=CC=2C

Computed Properties

• Exact Mass: 159.068413911g/mol
• Monoisotopic Mass: 159.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 33.1

4-Methylquinolin-7-ol Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 4-Methylquinolin-7-ol

4-Methylquinolin-7-ol: A Comprehensive Overview

The compound with CAS No. 15463-09-9, commonly referred to as 4-Methylquinolin-7-ol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the family of quinolines, which are heterocyclic aromatic compounds with a wide range of applications. The 4-Methylquinolin-7-ol structure consists of a quinoline ring system with a hydroxyl group (-OH) at the 7-position and a methyl group (-CH₃) at the 4-position, giving it unique chemical properties and reactivity.

Recent studies have highlighted the potential of 4-Methylquinolin-7-ol in drug discovery, particularly in the development of anti-inflammatory and antioxidant agents. Researchers have explored its ability to modulate cellular signaling pathways, making it a promising candidate for therapeutic interventions. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that 4-Methylquinolin-7-ol exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines in vitro. This finding underscores its potential as a lead compound for developing novel anti-inflammatory drugs.

In addition to its pharmacological applications, 4-Methylquinolin-7-ol has also been investigated for its role in materials science. The compound's aromaticity and functional groups make it an ideal candidate for use in organic electronics. A 2022 research article in *Advanced Materials* reported that 4-Methylquinolin-7-ol derivatives can be used as building blocks for constructing advanced organic semiconductors, which are critical components in flexible electronics and optoelectronic devices. This application highlights the versatility of the compound across multiple scientific disciplines.

The synthesis of 4-Methylquinolin-7-ol has been optimized through various methodologies, with microwave-assisted synthesis being one of the most efficient approaches. This method not only reduces reaction time but also enhances yield, making it more accessible for large-scale production. Recent advancements in catalytic asymmetric synthesis have further expanded the scope of producing enantiomerically enriched 4-Methylquinolin-7-ol, which is crucial for drug development where stereochemistry plays a pivotal role.

From an environmental perspective, 4-Methylquinolin-7-ol has shown potential as a green chemical intermediate. Its ability to participate in eco-friendly reactions, such as those involving renewable feedstocks or under mild reaction conditions, aligns with the growing demand for sustainable chemical processes. A 2021 study in *Green Chemistry* explored its use as a catalyst in asymmetric hydrogenation reactions, demonstrating its role in promoting environmentally benign chemical transformations.

In conclusion, 4-Methylquinolin-7-ol (CAS No. 15463-09-9) is a multifaceted compound with diverse applications spanning drug discovery, materials science, and sustainable chemistry. Its unique chemical properties and functional groups make it an invaluable tool for researchers across various scientific domains. As ongoing research continues to uncover new insights into its potential, 4-Methylquinolin-7-ol is poised to play an increasingly significant role in advancing both academic and industrial applications.